![molecular formula C14H16F3NO2 B2419614 benzyl (2S)-1-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxylate CAS No. 2374762-73-7](/img/structure/B2419614.png)
benzyl (2S)-1-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Benzyl (2S)-1-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxylate (BTP) is a synthetic compound that has been used in scientific research due to its unique properties. BTP is a stable, water-soluble, non-toxic compound with a low molecular weight and a high boiling point. It has been used in a variety of research applications, including biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
Cholinesterase Inhibition
Benzyl (2S)-1-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxylate has been investigated for its potential as a cholinesterase inhibitor. A study by Pizova et al. (2017) focused on benzyl (2S)-2-(arylcarbamoyl)pyrrolidine-1-carboxylates, testing their ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). The study found moderate inhibitory effects against AChE and notable anti-BChE activity, with certain compounds showing comparable activity to the established drug rivastigmine. This research indicates the potential of benzyl pyrrolidine derivatives in treating conditions like Alzheimer's disease where cholinesterase inhibition is beneficial (Pizova, Havelkova, Štěpánková, et al., 2017).
Regioselective Synthesis
Andrews et al. (2003) explored the regioselective synthesis of pyrrolidine trans-lactams using a this compound derivative. The synthesis utilized an acyl iminium ion-mediated condensation process. This study contributes to the understanding of regioselective synthesis processes, which are crucial in the development of pharmaceuticals and complex organic molecules (Andrews, Borthwick, Chaignot, et al., 2003).
Co-Crystal Structure Analysis
The co-crystal structure of benzyl pyrrolidine derivatives has been studied, as in the work by Chesna et al. (2017). They analyzed the structure of benzoic acid-pyrrolidin-1-ium-2-carboxylate, demonstrating the utility of non-centrosymmetric co-crystallization for understanding chiral molecules. Such studies are pivotal in material science and pharmaceutical research for understanding molecular interactions and crystal engineering (Chesna, Cox, Basso, et al., 2017).
Properties
IUPAC Name |
benzyl (2S)-1-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F3NO2/c15-14(16,17)10-18-8-4-7-12(18)13(19)20-9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2/t12-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNSAYPKLPYLNMP-LBPRGKRZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)CC(F)(F)F)C(=O)OCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N(C1)CC(F)(F)F)C(=O)OCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.